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Compound of Interest

Compound Name: Heptadecanoic acid-d3

Cat. No.: B10815317 Get Quote

Essential Safety and Handling Guide for
Heptadecanoic Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Heptadecanoic acid-d3 in a laboratory setting. Our aim is to be

your preferred source for laboratory safety and chemical handling information, ensuring your

work is conducted safely and efficiently.

I. Product Identification and Properties
Heptadecanoic acid-d3 is a deuterated form of heptadecanoic acid, a saturated fatty acid.

While it is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), adherence to standard laboratory safety practices is essential to ensure

personnel safety and prevent contamination.

Table 1: Physical and Chemical Properties of Heptadecanoic Acid
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Property Value

Molecular Formula C₁₇H₃₁D₃O₂

Appearance White solid

Melting Point 59-61 °C[1][2]

Boiling Point 227 °C at 133 hPa[1]

Solubility
Insoluble in water; Soluble in organic solvents

like ethanol, ether, and chloroform.[2]

II. Personal Protective Equipment (PPE)
When handling Heptadecanoic acid-d3, especially in its powdered form, the following

personal protective equipment is mandatory to prevent inhalation and skin contact.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Equipment Standard

Eye Protection
Safety glasses with side

shields or goggles
ANSI Z87.1 compliant

Hand Protection Nitrile or latex gloves Examined before use

Body Protection Laboratory coat Fully buttoned

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

dust is generated.

-

III. Operational Plan: Step-by-Step Handling
Protocol
This protocol outlines the safe handling of Heptadecanoic acid-d3 from receipt to use in

experiments.
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Experimental Protocol: Safe Handling of Heptadecanoic Acid-d3

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the label correctly identifies the contents as Heptadecanoic acid-d3.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent absorption of moisture and potential isotopic

exchange.

Store away from incompatible materials.

Preparation for Use:

Work in a well-ventilated area, preferably within a fume hood, especially when handling

the powdered form to avoid dust inhalation.

Ensure that the work area is clean and free of clutter.

Assemble all necessary equipment and PPE before handling the compound.

Weighing and Aliquoting:

Handle the solid powder carefully to minimize dust generation.

Use a chemical-resistant spatula and a tared weighing vessel on an analytical balance.

If creating stock solutions, slowly add the solvent to the powder to avoid splashing.

Experimental Use:

When used in experiments, handle with the same level of precaution as other non-

hazardous laboratory chemicals.
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Avoid direct contact with skin and eyes.

Should an accidental spill occur, follow the spill cleanup procedure outlined in Section V.

IV. Disposal Plan
Proper disposal of Heptadecanoic acid-d3 and its containers is crucial to prevent

environmental contamination and ensure laboratory safety.

Disposal Protocol

Unused Product:

Dispose of unused Heptadecanoic acid-d3 as non-hazardous chemical waste.

Collect in a clearly labeled, sealed container designated for chemical waste.

Follow your institution's and local regulations for chemical waste disposal.

Contaminated Materials:

Dispose of any materials contaminated with Heptadecanoic acid-d3 (e.g., gloves,

weighing paper, pipette tips) in the designated solid chemical waste container.

Empty Containers:

Triple rinse the empty container with an appropriate solvent.

Collect the rinsate as chemical waste.

Deface the label on the empty container before disposing of it in the regular laboratory

glass or plastic recycling, in accordance with institutional guidelines.

V. Emergency Procedures
Table 3: First Aid and Spill Response
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Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Get medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Small Spill

For a small spill of the powder, carefully sweep it

up to avoid generating dust. Place in a sealed

container for disposal. Clean the area with a

damp cloth.

Large Spill

Evacuate the area. Wear appropriate PPE.

Contain the spill. Follow your institution's

chemical spill response protocol.

VI. Workflow Diagram
The following diagram illustrates the standard workflow for handling Heptadecanoic acid-d3 in

a laboratory setting.
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Caption: Workflow for Handling Heptadecanoic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10815317?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/heptadecanoic-acid_u26346/
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12881
https://www.benchchem.com/product/b10815317#personal-protective-equipment-for-handling-heptadecanoic-acid-d3
https://www.benchchem.com/product/b10815317#personal-protective-equipment-for-handling-heptadecanoic-acid-d3
https://www.benchchem.com/product/b10815317#personal-protective-equipment-for-handling-heptadecanoic-acid-d3
https://www.benchchem.com/product/b10815317#personal-protective-equipment-for-handling-heptadecanoic-acid-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10815317?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

